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Compound of Interest

Compound Name: Acetophenone-(phenyl-d5)

Cat. No.: B130792

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Acetophenone-(phenyl-d5). Adherence to these procedures is critical for ensuring laboratory
safety and maintaining the integrity of the material.

Hazard Identification and Personal Protective Equipment
(PPE)

Acetophenone-(phenyl-d5) is a combustible liquid that is harmful if swallowed and causes
serious eye irritation.[1][2][3][4] It is also harmful to aquatic life.[2][3] The primary routes of
exposure are ingestion, eye contact, and skin contact.

GHS Classification:
e Pictogram: GHSO07 (Exclamation Mark)[1]
 Signal Word: Warning[1][3]
e Hazard Statements:
o H302: Harmful if swallowed[1][2][3][4][5]

o H319: Causes serious eye irritation[1][2][3]
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o H227: Combustible liquid[3][4]

o H412: Harmful to aquatic life with long-lasting effects[2]

Recommended Personal Protective Equipment (PPE):

PPE Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious
eye irritation.[2][3][6]

Hand Protection

Ketone-resistant gloves (e.g.,
Butyl rubber, PVA-coated).[7]

[8]1°]

Standard nitrile gloves may
offer insufficient protection
against ketones.[8] Always
check the manufacturer's glove
compatibility data. Gloves
should be tested to EN 374
standard.[6]

Body Protection

Standard laboratory coat.

To prevent skin contact.

Respiratory Protection

Not typically required if
handled in a well-ventilated

area or a chemical fume hood.

[2][6]

Vapors are heavier than air
and can accumulate.[10][11]
Use a respirator with an
appropriate cartridge if

ventilation is inadequate.[3]

Physical and Chemical Properties

Summarized below are the key physical and chemical properties of Acetophenone-(phenyl-

ds).
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Property Value
Chemical Formula CeDsCOCHS3[1]
Molecular Weight 125.18 g/mol [1][5][12]
Colorless liquid or white, plate-like crystals[10]
Appearance
[11]
Melting Point 19-20 °C[1][11]
Boiling Point 202 °C[1][11]
Flash Point 76 °C (168.8 °F) - closed cup[1]
Density 1.073 g/mL at 25 °C[1]
" Slightly soluble in water.[10][11] Soluble in
Solubility

ethanol, ether, chloroform.[11]

Operational and Disposal Plans

This section provides procedural guidance for the safe handling, storage, and disposal of
Acetophenone-(phenyl-d5).

Operational Plan: Step-by-Step Handling Procedure

a. Receiving and Storage:
 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage Location: Store in a cool, dry, and well-ventilated area designated for combustible
liquids (Storage Class 10).[1][3]

o Conditions: Keep the container tightly closed to prevent the absorption of moisture, which
can lead to hydrogen-deuterium exchange.[4][6][13] Store away from heat, ignition sources,
and direct sunlight.[3][6]

e Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong reducing
agents.[11]
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. Handling and Use:

Ventilation: All handling of open containers must be performed in a well-ventilated area,
preferably within a chemical fume hood.[2][6]

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Grounding: To prevent static discharge, ground and bond containers and receiving
equipment when transferring the liquid.[6]

Dispensing: Use only non-sparking tools.[6] Avoid inhalation of vapors and any contact with
skin and eyes.[3]

Hygiene: Do not eat, drink, or smoke in the work area.[3][6] Wash hands thoroughly with
soap and water after handling and before leaving the laboratory.[3][6]

. First Aid Measures:

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a
poison center or doctor.[2][3][4]

If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[2][3][4]

If on Skin: Wash off with plenty of soap and water.[2] Remove contaminated clothing.[2]

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

Disposal Plan

All waste containing Acetophenone-(phenyl-d5) must be treated as hazardous chemical

waste.

Waste Collection:

o Collect all liquid waste containing Acetophenone-(phenyl-d5) in a dedicated, properly
labeled, and sealed hazardous waste container.[3][14][15]
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o The container should be made of a compatible material and kept closed when not in use.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Acetophenone-(phenyl-d5)," and any other components in the waste stream.

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area that is secure and
away from drains.

e Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EHS) office or a licensed hazardous waste disposal contractor.[3][4]

o DO NOT dispose of Acetophenone-(phenyl-d5) down the drain or in regular trash.[3][4] It
is harmful to aquatic life and improper disposal is prohibited.[2][3]

Workflow Visualization

The following diagram illustrates the standard operating procedure for handling
Acetophenone-(phenyl-d5) from receipt to disposal.

Preparation & Storage

Receive & Inspect Store in Cool, Dry, | _Before Use.
Container Well-Ventilated Area,

Handiing Protocol

Work in Fume Hood |—#-{ Ground Equipment} (‘e fom Experiment |-Post-Experiment
for Transfer

Waste & Disposal

Collect Waste in Store Waste in
[Lane\ed Container [Deslgnated Area (D‘S‘mse va EHS]

Click to download full resolution via product page

Caption: Workflow for safe handling of Acetophenone-(phenyl-d5).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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